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Compound of Interest

Compound Name: 6-(Bromomethyl)spiro[2.5]octane

CAS No.: 1621225-50-0

Cat. No.: B1446946

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Spirocyclic scaffolds have garnered significant attention in medicinal chemistry and drug

discovery due to their inherent three-dimensional nature, which can lead to improved

pharmacological properties. The introduction of a spiro center can increase molecular rigidity,

enhance binding affinity to biological targets, and improve metabolic stability. 6-
(bromomethyl)spiro[2.5]octane is a functionalized spiroalkane that serves as a valuable

building block in the synthesis of more complex molecules. The presence of a reactive

bromomethyl group allows for a variety of chemical transformations, making it a versatile

intermediate for the introduction of the spiro[2.5]octane motif into potential therapeutic agents.

This technical guide provides a comprehensive overview of the IUPAC name, synonyms,

physicochemical properties, a representative synthetic protocol, and the potential applications

of 6-(bromomethyl)spiro[2.5]octane in drug development.
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1446946#bc-rfq
https://www.benchchem.com/product/b1446946/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-6-bromomethyl-spiro-2-5-octane
https://www.benchchem.com/product/b1446946/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-6-bromomethyl-spiro-2-5-octane
https://www.benchchem.com/product/b1446946/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-6-bromomethyl-spiro-2-5-octane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1446946?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The unequivocally accepted IUPAC name for the compound is 6-
(bromomethyl)spiro[2.5]octane.[1] Extensive searches have not revealed any commonly

used synonyms for this specific chemical entity.

Physicochemical Properties
A summary of the available and predicted physicochemical properties of 6-
(bromomethyl)spiro[2.5]octane is presented in the table below. It is important to note that

while some properties are reported from chemical suppliers, others are computationally

predicted and should be considered as estimates.

Property Value Source

Molecular Formula C₉H₁₅Br PubChem

Molecular Weight 203.12 g/mol Sigma-Aldrich

IUPAC Name
6-

(bromomethyl)spiro[2.5]octane
Sigma-Aldrich

InChI Key
IIFZLQXNYVVXGM-

UHFFFAOYSA-N
Sigma-Aldrich

CAS Number 1621225-50-0 Sigma-Aldrich

Predicted XlogP 3.8 PubChem

Predicted Collision Cross

Section ([M+H]⁺)
141.5 Å² PubChem

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 6-
(bromomethyl)spiro[2.5]octane is not readily available in peer-reviewed literature, a plausible

and representative synthesis can be proposed based on established organic chemistry

principles. A common method for the introduction of a bromomethyl group onto an alkyl chain is

through the free-radical bromination of the corresponding methyl-substituted precursor.

Representative Synthesis: Free-Radical Bromination of 6-methylspiro[2.5]octane
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This protocol describes a general procedure for the free-radical bromination of an alkane,

which can be adapted for the synthesis of 6-(bromomethyl)spiro[2.5]octane from 6-

methylspiro[2.5]octane.

Materials:

6-methylspiro[2.5]octane

N-Bromosuccinimide (NBS)

Carbon tetrachloride (CCl₄) or other suitable inert solvent

Azobisisobutyronitrile (AIBN) or benzoyl peroxide (as a radical initiator)

Inert gas (e.g., Argon or Nitrogen)

Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Rotary evaporator

Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, etc.)

UV lamp (optional, can be used for initiation)

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer, a reflux

condenser, and an inert gas inlet, dissolve 6-methylspiro[2.5]octane in carbon tetrachloride.

Addition of Reagents: To this solution, add N-Bromosuccinimide (NBS) and a catalytic

amount of the radical initiator (AIBN or benzoyl peroxide).

Initiation and Reaction: The reaction mixture is heated to reflux (the boiling point of CCl₄ is

approximately 77°C). Alternatively, the reaction can be initiated by irradiation with a UV lamp
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at room temperature. The reaction is monitored by a suitable technique, such as gas

chromatography (GC) or thin-layer chromatography (TLC), to follow the consumption of the

starting material.

Work-up: Once the reaction is complete, the mixture is cooled to room temperature. The

succinimide byproduct, which is insoluble in CCl₄, is removed by filtration.

Quenching and Extraction: The filtrate is then washed sequentially with saturated sodium

bicarbonate solution to remove any remaining acidic byproducts, and then with brine.

Drying and Solvent Removal: The organic layer is dried over anhydrous magnesium sulfate

or sodium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary

evaporator.

Purification: The crude product, 6-(bromomethyl)spiro[2.5]octane, can be purified by

vacuum distillation or column chromatography on silica gel to yield the final product.

Logical Relationships in Drug Discovery
The utility of 6-(bromomethyl)spiro[2.5]octane in a drug discovery context lies in its ability to

act as a versatile building block. The bromomethyl group is a good leaving group in nucleophilic

substitution reactions, allowing for the covalent attachment of the spiro[2.5]octane moiety to a

variety of molecular scaffolds. This can be a key step in the synthesis of novel drug candidates.

Below is a DOT script and the corresponding diagram illustrating a logical workflow where 6-
(bromomethyl)spiro[2.5]octane is used to synthesize a potential therapeutic agent.

Synthesis of Spiro-modified Compound

Preclinical Evaluation

6-(bromomethyl)spiro[2.5]octane

Nucleophilic Substitution
(Alkylation)

Nucleophilic Core
(e.g., Amine, Thiol, Phenol)

Spiro-modified
Drug Candidate

In Vitro Assays
(Target Binding, Potency)

ADME/Tox Screening
(Solubility, Stability, Toxicity)

In Vivo Studies
(Animal Models) Optimized Lead Compound

Data Analysis &
Lead Optimization
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Click to download full resolution via product page

Caption: Logical workflow for the utilization of 6-(bromomethyl)spiro[2.5]octane in drug

discovery.

This diagram illustrates that 6-(bromomethyl)spiro[2.5]octane can be reacted with a

nucleophilic core structure in a key synthetic step (nucleophilic substitution) to generate a

novel, spiro-modified drug candidate. This candidate would then proceed through a standard

preclinical evaluation pipeline, including in vitro assays, ADME/Tox screening, and in vivo

studies, with the ultimate goal of identifying an optimized lead compound. The incorporation of

the spiro[2.5]octane motif may confer desirable properties that are assessed during this

evaluation process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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